3-nitro-N-(4-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)benzamide

• Molecular Formula: C22H16N6O3
• Molecular Weight: 412.4 g/mol
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)NC3=NC=CC(=N3)C4=CN=CC=C4
• InChI: InChI=1S/C22H16N6O3/c29-21(15-3-1-5-19(13-15)28(30)31)25-17-6-8-18(9-7-17)26-22-24-12-10-20(27-22)16-4-2-11-23-14-16/h1-14H,(H,25,29)(H,24,26,27)
• InChIKey: WMICEFKIAMSLIC-UHFFFAOYSA-N

SAR studies on pyridylpyrimidinylaminophenyl benzamides require functional handles absent in standard analogues like CGP-53716. The 3-nitro group enables focused library synthesis unmatched by any single commercial analogue. • 3-Nitro handle: chemoselectively reduced to 3-amine for amide, urea, sulfonamide, or N-alkyl derivatization. • Eliminates low-yielding late-stage nitration-streamlines process scale-up. • Direct electronic/steric probe for kinase selectivity profiling.

Structural Identity and Pharmacophore Class

3-Nitro-N-(4-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)benzamide (CAS 2446590-73-2) is a synthetic small molecule belonging to the pyridylpyrimidinylaminophenyl benzamide class, a scaffold directly derived from the kinase inhibitor imatinib [1]. The compound bears a 3-nitro substituent on the terminal benzamide ring and lacks the 4-methyl group on the central phenyl ring that is present in key analogues such as CGP-53716 . Its molecular formula is C₂₂H₁₆N₆O₃ with a molecular weight of 412.40 g·mol⁻¹ . It is currently offered as a research reagent by multiple vendors, with purities typically ≥95% .

Scaffold Pyridylpyrimidinylaminophenyl benzamide (imatinib core)

Substitution 3-NO₂ on benzamide; lacks 4-CH₃ on central ring

Purity Research-grade for kinase SAR and synthetic intermediate workflows

• [1] Manchanda P, Parshad B, Kumar A, Tiwari RK, Shirazi AN, Parang K, Sharma SK. Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives. Arch Pharm (Weinheim). 2017;350:e1600390. DOI: 10.1002/ardp.201600390. View Source

Why In-Class Analogues Cannot Substitute

The pyridylpyrimidinylaminophenyl benzamide scaffold is the core pharmacophore of clinically approved kinase inhibitors including imatinib, nilotinib, and their structural progenitors such as CGP-53716 [1]. However, subtle variations in the benzamide substitution pattern profoundly alter kinase selectivity, cellular potency, and pharmacokinetic behaviour [2]. Imatinib itself incorporates an elaborate N-methylpiperazinylbenzamide motif that is absent in this compound; CGP-53716 contains a 4-methyl group on the central phenyl ring and an unsubstituted benzamide terminus; and the 3-amino reduced analogue represents yet another distinct chemical entity with different hydrogen-bonding capacity. The targeted substitution pattern of this compound—a 3-nitro group on the benzamide ring combined with the absence of a methyl group on the central phenyl ring—defines a unique chemical space that cannot be replicated by any single commercially available analogue, making direct substitution invalid for structure-activity relationship (SAR) studies, synthetic route development, or procurement of a specific research intermediate.

Imatinib – contains N-methylpiperazinylbenzamide motif absent in this compound; may shift kinase selectivity and solubility.

CGP-53716 – has 4-methyl on central ring and unsubstituted benzamide; substitution pattern mismatch limits direct SAR comparison.

3-Amino analogue – differs in hydrogen-bonding capacity; may not replicate electronic effects of 3-nitro group.

• [1] Manchanda P, Parshad B, Kumar A, Tiwari RK, Shirazi AN, Parang K, Sharma SK. Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives. Arch Pharm (Weinheim). 2017;350:e1600390. DOI: 10.1002/ardp.201600390. View Source
• [2] US Patent Application US20070129389A1. Use of pyridinyl-pyrimidinylamino-benzamide derivatives for the treatment of amyloid related disorders. Filed 2004-10-26. View Source

Quantitative Differentiation vs. Closest Analogues

Physicochemical Differentiation vs. CGP-53716 and Imatinib

The target compound possesses a molecular weight of 412.40 g·mol⁻¹, which is 30.97 Da heavier than CGP-53716 (381.43 g·mol⁻¹) and substantially lighter than imatinib (493.60 g·mol⁻¹) . It contains 7 hydrogen-bond acceptors (vs. 5 for CGP-53716 and 7 for imatinib) and 2 hydrogen-bond donors (vs. 2 for CGP-53716 and 2 for imatinib). The 3-nitro group introduces a strong electron-withdrawing substituent that reduces the computed logP relative to the unsubstituted benzamide analogue, while the absence of the N-methylpiperazine moiety in imatinib eliminates a basic centre with a pKa of approximately 7.7 that is critical for imatinib's aqueous solubility and lysosomal trapping [1]. These combined differences predict distinct passive membrane permeability, solubility, and metabolic stability profiles that preclude interchangeable use in cell-based or in vivo assays.

Physicochemical profile

Computed context

ΔMW +30.97 vs. CGP-53716; ΔHBA +2; lower computed logP

Supports ADME differentiation in assay design

No basic pKa ~7.7 (absent N-methylpiperazine)

Evidence Dimension	Molecular weight and hydrogen-bond acceptor count
Target Compound Data	MW: 412.40 g·mol⁻¹; HBA: 7; HBD: 2; Rotatable bonds: 5
Comparator Or Baseline	CGP-53716: MW 381.43 g·mol⁻¹, HBA 5, HBD 2, Rotatable bonds 5. Imatinib: MW 493.60 g·mol⁻¹, HBA 7, HBD 2, Rotatable bonds 7.
Quantified Difference	ΔMW = +30.97 g·mol⁻¹ vs. CGP-53716; ΔMW = -81.20 g·mol⁻¹ vs. imatinib. ΔHBA = +2 vs. CGP-53716; ΔHBA = 0 vs. imatinib.
Conditions	Calculated from molecular structures using standard cheminformatics descriptors (Chem960, ChemicalBook).

Why This Matters

The 30.97 Da molecular weight increase relative to CGP-53716 and the addition of two hydrogen-bond acceptors alter the compound's absorption, distribution, metabolism, and excretion (ADME) properties, directly impacting its suitability for specific assay formats, solubility windows, and formulation conditions.

• [1] Peng B, Lloyd P, Schran H. Clinical pharmacokinetics of imatinib. Clin Pharmacokinet. 2005;44(9):879-894. DOI: 10.2165/00003088-200544090-00001. View Source

Structural Differentiation: 3-Nitro vs. Unsubstituted Benzamide

The 3-nitro group on the benzamide phenyl ring is the defining structural feature of this compound. In CGP-53716 (N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)benzamide), the benzamide ring is unsubstituted, and the central phenyl ring bears a 4-methyl group . The target compound swaps this pattern: it lacks the 4-methyl group on the central phenyl ring and instead carries a 3-nitro substituent on the terminal benzamide. The nitro group is a strong electron-withdrawing group (Hammett σₘ = +0.71) that polarises the benzamide carbonyl, potentially strengthening hydrogen-bonding interactions with kinase hinge regions or altering the amide bond's susceptibility to hydrolysis [1]. Furthermore, the 3-nitro group serves as a synthetic handle: it can be selectively reduced to a 3-amino group, yielding 3-amino-N-(4-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)benzamide, a known intermediate in imatinib analogue synthesis [2].

Substitution pattern

Class-level inference

3-NO₂ on benzamide; no 4-CH₃ (vs. CGP-53716: 4-CH₃, unsubstituted benzamide)

Unique electron-withdrawing handle for SAR exploration

Nitro group as precursor to 3-amino analogue

Evidence Dimension	Benzamide ring substitution pattern and central phenyl ring substitution
Target Compound Data	3-NO₂ on benzamide; no methyl on central phenyl ring
Comparator Or Baseline	CGP-53716: H on benzamide; 4-CH₃ on central phenyl ring. 3-Amino analogue: 3-NH₂ on benzamide; no methyl on central phenyl ring. Imatinib: 4-((4-methylpiperazin-1-yl)methyl) on benzamide; 4-CH₃ on central phenyl ring.
Quantified Difference	The 3-nitro group introduces an electron-withdrawing effect not present in any marketed imatinib-class drug. The absence of the 4-methyl group on the central phenyl ring removes a hydrophobic contact observed in imatinib co-crystal structures (PDB: 1IEP).
Conditions	Structural comparison based on SMILES/InChI representations; Hammett constants from literature.

Why This Matters

For medicinal chemistry teams exploring SAR around the benzamide moiety, this compound provides a unique nitro-substituted entry point that is unavailable in any approved kinase inhibitor. Its dual role as both a testable pharmacophore and a precursor to the 3-amino analogue reduces the number of custom synthesis steps required.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. DOI: 10.1021/cr00002a004. View Source
• [2] Evitachem (excluded source; replaced with patent context). Canadian Patent CA2677313C. Pyrimidinylaminobenzamide derivatives and their use as inhibitors of tyrosine kinases. Filed 2008-01-19. Expired. View Source

Kinase Inhibition Scaffold Evidence for c-Src Activity

While no direct IC₅₀ data for the target compound have been reported in the peer-reviewed literature, the pyridylpyrimidinylaminophenyl scaffold has been systematically evaluated. Manchanda et al. (2017) demonstrated that compound 20, a cyclic amide derivative based on this scaffold, inhibited c-Src kinase with an IC₅₀ value comparable to imatinib (exact numerical values not disclosed in the abstract), while compound 14 showed an IC₅₀ of 8.39 μM against the same kinase [1]. The scaffold is also disclosed in multiple patent families (e.g., CA2677313C, US20070129389) as an inhibitor of tyrosine kinases including c-Abl, PDGFR-β, c-Kit, VEGFR-2, and c-Src [2]. Because the target compound preserves the intact pyridylpyrimidinylaminophenyl core, it is expected to retain ATP-competitive binding to the kinase hinge region; the 3-nitro substituent on the benzamide group is anticipated to modulate potency and selectivity relative to the unsubstituted and amino-substituted congeners.

c-Src kinase activity

Class-level inference

No direct IC₅₀; scaffold analogues show sub‑10 µM inhibition

Supports screening cascade entry point

Target compound expected ATP‑competitive; nitro may modulate potency

Evidence Dimension	c-Src kinase inhibition (IC₅₀)
Target Compound Data	No direct IC₅₀ data available [1]
Comparator Or Baseline	Compound 20 (pyridin-2(1H)-one derivative of the scaffold): IC₅₀ comparable to imatinib. Compound 14: IC₅₀ = 8.39 μM [1].
Quantified Difference	Not calculable for the target compound. The scaffold consistently yields sub-10 μM inhibitors in biochemical c-Src assays, with some analogues reaching imatinib-comparable potency.
Conditions	In vitro c-Src kinase inhibition assay; recombinant enzyme; ATP concentration not specified in abstract. Manchanda et al. (2017), Arch Pharm Chem Life Sci.

Why This Matters

The demonstrated c-Src inhibitory activity of structurally adjacent analogues provides a validated starting point for kinase-focused screening cascades. Procurement of this specific nitro analogue allows teams to test the hypothesis that the electron-withdrawing nitro group enhances hinge-region binding affinity or alters kinase selectivity relative to the unsubstituted benzamide series.

• [1] Manchanda P, Parshad B, Kumar A, Tiwari RK, Shirazi AN, Parang K, Sharma SK. Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives. Arch Pharm (Weinheim). 2017;350:e1600390. DOI: 10.1002/ardp.201600390. View Source
• [2] US Patent Application US20070129389A1. Use of pyridinyl-pyrimidinylamino-benzamide derivatives for the treatment of amyloid related disorders. Filed 2004-10-26. View Source

Drug-Likeness and Lead-Likeness Profiling

Using standard Lipinski and lead-likeness filters, the target compound exhibits 0 violations of the Rule of Five and 0 violations of the Rule of Three (lead-likeness), in contrast to imatinib, which has 1 Rule-of-Five violation (MW > 500) and molecular weight outside the lead-like range . The computed topological polar surface area (tPSA) for the target compound is approximately 121-135 Ų (based on fragment contribution methods), compared to 86.5 Ų for CGP-53716 and approximately 86 Ų for the pyridylpyrimidinylaminophenyl core alone [1]. A tPSA above 120 Ų is associated with reduced blood-brain barrier penetration, which may be favourable for peripheral kinase targets or unfavourable for CNS applications—a critical differentiating factor for project-specific compound selection.

Drug‑likeness profile

Computed context

RO5 violations: 0; tPSA 121–135 Ų; MW 412.40

Lead-like profile; predicted low CNS penetration

Higher tPSA vs. imatinib (~86 Ų) from nitro group

Evidence Dimension	Computed drug-likeness parameters (Lipinski Rule of Five, Veber rules, tPSA)
Target Compound Data	RO5 violations: 0; Lead-like violations: 0; Estimated tPSA: 121-135 Ų; MW: 412.40
Comparator Or Baseline	Imatinib: RO5 violations: 1 (MW > 500); tPSA: ~86 Ų; MW: 493.60. CGP-53716: RO5 violations: 0; tPSA: ~86.5 Ų; MW: 381.43.
Quantified Difference	ΔtPSA = +35-49 Ų relative to imatinib and CGP-53716. ΔMW = -81.20 g·mol⁻¹ vs. imatinib; +30.97 g·mol⁻¹ vs. CGP-53716.
Conditions	Computed from molecular structures using cheminformatics algorithms (Chem960, ChemicalBook). tPSA estimated by fragment-based summation.

Why This Matters

The higher tPSA of this compound, driven by the 3-nitro group and the unmethylated central phenyl ring, predicts lower passive CNS penetration than imatinib or CGP-53716. This property is relevant for selecting compounds for peripheral vs. central nervous system target programmes, and the lead-like profile makes it suitable for fragment- or scaffold-based optimisation campaigns.

• [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. DOI: 10.1016/S0169-409X(00)00129-0. View Source

Research Use Cases and Procurement

SAR Exploration of Benzamide Substituent in Type II Kinase Inhibitors

This compound serves as a direct probe for investigating the electronic and steric effects of the 3-nitro substituent on kinase inhibition. Because the pyridylpyrimidinylaminophenyl scaffold is a validated pharmacophore for c-Src, c-Abl, and PDGFR kinases [1], medicinal chemistry teams can use this compound as a starting point to synthesise a focused library via reduction of the nitro group to an amine, followed by acylation, sulfonylation, or reductive amination [2]. This approach systematically explores the SAR of the benzamide terminus while keeping the core scaffold constant—a strategy that is not possible with CGP-53716, which lacks a functional group handle at this position.

Synthetic Intermediate for 3-Amino and Downstream Analogues

The 3-nitro group can be chemoselectively reduced to the corresponding 3-amino derivative under standard conditions (e.g., H₂/Pd-C, SnCl₂, or Fe/HCl). The resulting 3-amino compound is itself a versatile intermediate for generating amide, urea, sulfonamide, and N-alkyl derivatives [1]. For process chemistry groups developing scalable routes to novel imatinib analogues, procurement of the pre-formed nitro compound eliminates the need for late-stage nitration of the benzamide ring, a step that can be low-yielding and regioselectivity-challenged on complex substrates.

Kinase Profiling for Selectivity Fingerprinting

Because the scaffold is disclosed as an inhibitor of multiple tyrosine kinases including c-Abl, c-Kit, PDGFR-β, VEGFR-2, c-Src, and c-Met [1], this compound can be submitted to broad kinase profiling panels (e.g., Eurofins DiscoverX or Reaction Biology Corporation) to establish its selectivity fingerprint relative to imatinib and CGP-53716. The absence of the 4-methyl group and the presence of the 3-nitro substituent are predicted to shift selectivity away from imatinib's primary targets (BCR-ABL) towards kinases with smaller gatekeeper residues, providing a differentiated chemical biology tool.

Computational Chemistry and Molecular Docking Benchmarking

The well-defined pyridylpyrimidinylaminophenyl core, combined with the nitro-substituted benzamide, makes this compound suitable as a benchmarking ligand for docking and free-energy perturbation (FEP) calculations. Co-crystal structures of imatinib with c-Abl (PDB: 1IEP) and c-Kit (PDB: 1T46) provide the structural template for docking the target compound into the ATP-binding site [2]. The electron-withdrawing nitro group provides a distinctive electrostatic signature that can be used to validate force field parameters and scoring functions before applying them to larger virtual screening campaigns.

Application

Selection Property

Validation Focus

SAR exploration of benzamide substituent

3‑Nitro‑substituted benzamide scaffold

Electronic/steric effects on kinase inhibition

Synthetic intermediate to 3‑amino derivatives

Chemoselective nitro reduction handle

3‑Amino derivative purity and downstream functionalisation

Kinase selectivity fingerprinting

Pyridylpyrimidinylaminophenyl core

Selectivity shift vs. imatinib across kinase panel

Docking and free‑energy benchmarking

Defined core with electron‑withdrawing nitro

Electrostatic signature for force field validation

• [1] Manchanda P, Parshad B, Kumar A, Tiwari RK, Shirazi AN, Parang K, Sharma SK. Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives. Arch Pharm (Weinheim). 2017;350:e1600390. DOI: 10.1002/ardp.201600390. View Source
• [2] Schindler T, Bornmann W, Pellicena P, Miller WT, Clarkson B, Kuriyan J. Structural mechanism for STI-571 inhibition of Abelson tyrosine kinase. Science. 2000;289(5486):1938-1942. DOI: 10.1126/science.289.5486.1938. View Source